Cas no 116549-34-9 (3,3-Dimethoxyhexane)
3,3-Dimethoxyhexane structure
Product Name:3,3-Dimethoxyhexane
CAS No:116549-34-9
MF:C8H18O2
MW:146.227323055267
CID:131282
PubChem ID:87568352
Update Time:2025-09-23
3,3-Dimethoxyhexane Chemical and Physical Properties
Names and Identifiers
-
- Heptane, 3,3-dimethoxy-
- 3,3-Dimethoxyhexane
- 3-Hexanone Dimethylketal
- 3-Hexanone dimethyl acetal
- T70113
- SCHEMBL733382
- 105644-27-7
- KYKSUAPFGPQISC-UHFFFAOYSA-N
- D1889
- FT-0691957
- 116549-34-9
- DTXSID80340936
- DTXCID30292017
-
- MDL: MFCD00060093
- Inchi: 1S/C8H18O2/c1-5-7-8(6-2,9-3)10-4/h5-7H2,1-4H3
- InChI Key: KYKSUAPFGPQISC-UHFFFAOYSA-N
- SMILES: O(C)C(CC)(CCC)OC
Computed Properties
- Exact Mass: 146.13100
- Monoisotopic Mass: 146.131
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 5
- Complexity: 77.3
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 2.1
- Topological Polar Surface Area: 18.5A^2
Experimental Properties
- Color/Form: Not determined
- Density: 0.87
- Melting Point: NA
- Boiling Point: Not available
- Flash Point: Not available
- Refractive Index: 1.4080-1.4100
- PSA: 18.46000
- LogP: 2.18560
- Solubility: Not determined
- Vapor Pressure: Not available
3,3-Dimethoxyhexane Security Information
-
Symbol:
- Prompt:warning
- Signal Word:warning
- Hazard Statement: H226
- Warning Statement: P210-P233-P240-P241+P242+P243-P280-P303+P361+P353-P370+P378-P403+P235-P501
- Hazardous Material transportation number:3271
- Safety Instruction: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- HazardClass:3
- PackingGroup:III
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
3,3-Dimethoxyhexane Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | D461038-50mg |
3,3-Dimethoxyhexane |
116549-34-9 | 50mg |
$ 50.00 | 2022-06-05 | ||
| TRC | D461038-100mg |
3,3-Dimethoxyhexane |
116549-34-9 | 100mg |
$ 65.00 | 2022-06-05 | ||
| TRC | D461038-500mg |
3,3-Dimethoxyhexane |
116549-34-9 | 500mg |
$ 210.00 | 2022-06-05 | ||
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | D870637-1ml |
3,3-Dimethoxyhexane |
116549-34-9 | 98% | 1ml |
501.00 | 2021-05-17 |
3,3-Dimethoxyhexane Related Literature
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
3. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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